Cas no 1003560-57-3 (5-butyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-butyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1003560-57-3
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 2124875
• PubChem ID: 59170067
• Update Time: 2025-08-05

5-butyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-butylisoxazole-4-carboxylic acid
• SQOOISSDLXQNRN-UHFFFAOYSA-N
• 5-butyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C8H11NO3/c1-2-3-4-7-6(8(10)11)5-9-12-7/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： SQOOISSDLXQNRN-UHFFFAOYSA-N
• SMILES： O1C(=C(C(=O)O)C=N1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles